4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol

• IUPAC Name: 4-methoxy-2-(2-thiophen-2-yl-3H-1,5-benzodiazepin-4-yl)phenol
• InChI: InChI=1S/C20H16N2O2S/c1-24-13-8-9-19(23)14(11-13)17-12-18(20-7-4-10-25-20)22-16-6-3-2-5-15(16)21-17/h2-11,23H,12H2,1H3
• InChI Key: AWGSHONTSWHLEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C2=NC3=CC=CC=C3N=C(C2)C4=CC=CS4
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol, also known as Ro 15-4513, is a benzodiazepine derivative that has been extensively studied for its potential use in scientific research. This compound is known to have a high affinity for the benzodiazepine receptor and has been used to study the mechanism of action of these types of drugs.

Mechanism of Action

4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol 15-4513 acts as a competitive antagonist of the benzodiazepine receptor, which is a type of GABA-A receptor. This receptor is involved in the regulation of anxiety, sleep, and muscle relaxation. By blocking the activity of the benzodiazepine receptor, this compound 15-4513 can be used to study the effects of benzodiazepines on these processes.
Biochemical and Physiological Effects:
This compound 15-4513 has been shown to have a number of biochemical and physiological effects. This compound has been shown to block the sedative and anxiolytic effects of benzodiazepines, indicating that it may be useful in the treatment of anxiety disorders. Additionally, this compound 15-4513 has been shown to block the memory-impairing effects of benzodiazepines, suggesting that it may be useful in the treatment of memory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol 15-4513 in lab experiments is its high affinity for the benzodiazepine receptor, which allows for precise and specific targeting of this receptor. However, one limitation of this compound is its potential toxicity, which may limit its use in certain types of experiments.

Future Directions

There are a number of future directions for the use of 4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol 15-4513 in scientific research. One potential area of study is the role of the benzodiazepine receptor in the development of addiction and substance abuse disorders. Additionally, this compound 15-4513 may be useful in the development of new treatments for anxiety disorders and memory disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol 15-4513 involves the reaction of 2-amino-5-methylthiazole with 2-nitrobenzaldehyde, followed by reduction to the corresponding amine. This amine is then reacted with 2-chloro-4-methoxyphenol in the presence of a base to yield the final product.

Scientific Research Applications

4-methoxy-2-[4-(2-thienyl)-3H-1,5-benzodiazepin-2-yl]phenol 15-4513 has been extensively used in scientific research to study the benzodiazepine receptor and its mechanism of action. This compound has been shown to be a potent antagonist of the benzodiazepine receptor and has been used to investigate the role of this receptor in various physiological and pathological processes.